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Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the minimum inhibitory

concentration (MIC) of cefepime using the broth microdilution method. This procedure is a

fundamental component of antimicrobial susceptibility testing (AST), crucial for clinical

diagnostics, monitoring of resistance trends, and the development of new antimicrobial agents.

The methodology outlined is harmonized with the standards set forth by the Clinical and

Laboratory Standards Institute (CLSI).[1]

Principle of Broth Microdilution
The broth microdilution method is a standardized technique used to determine the lowest

concentration of an antimicrobial agent that inhibits the visible in-vitro growth of a

microorganism.[1] The assay involves preparing serial two-fold dilutions of cefepime in a 96-

well microtiter plate. Each well is then inoculated with a standardized suspension of the test

bacterium and incubated under controlled conditions. The MIC is determined by visually

identifying the lowest concentration of cefepime that prevents turbidity.[1]

Data Presentation
Table 1: Cefepime Broth Microdilution Parameters
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Parameter Recommendation Source

Medium
Cation-Adjusted Mueller-

Hinton Broth (CAMHB)
[1]

Cefepime Dilution Range

0.06 - 64 µg/mL (can be

adjusted based on expected

MICs)

[1]

Final Inoculum Density
5 x 10⁵ CFU/mL (acceptable

range: 2-8 x 10⁵ CFU/mL)
[1]

Incubation Temperature 35 ± 2°C [1]

Incubation Duration 16-20 hours [1]

Incubation Atmosphere Ambient air [1]

Table 2: Quality Control (QC) Ranges for Cefepime using
Broth Microdilution
Routine testing of reference quality control strains is essential to ensure the accuracy and

reproducibility of MIC results. The MIC values for these strains must fall within the acceptable

ranges established by the CLSI.

Quality Control Strain CLSI M100 Acceptable MIC Range (µg/mL)

Escherichia coli ATCC® 25922™ 0.016 - 0.12[2]

Pseudomonas aeruginosa ATCC® 27853™ 0.5 - 4[2]

Klebsiella pneumoniae ATCC® 700603™ 0.25 - 2[2]

Haemophilus influenzae ATCC® 49247™ 0.06 - 0.5

Streptococcus pneumoniae ATCC® 49619™ 0.12 - 1

Note: QC ranges are subject to periodic revision. Always consult the most current version of the

CLSI M100 document for the latest ranges.[1]
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Experimental Protocols
Materials and Reagents

Cefepime analytical standard powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile saline (0.85%) or deionized water

0.5 McFarland turbidity standard

Quality control (QC) bacterial strains (e.g., E. coli ATCC® 25922™, P. aeruginosa ATCC®

27853™, K. pneumoniae ATCC® 700603™)

Test bacterial isolates

Sterile tubes, reservoirs, and pipettes

Spectrophotometer or turbidimeter

Incubator (35 ± 2°C)

Preparation of Cefepime Stock Solution
Prepare a stock solution of cefepime from the analytical standard powder. Sterile deionized

water is a suitable solvent.

To prepare a 1280 µg/mL stock solution, for example, accurately weigh the appropriate

amount of cefepime powder and dissolve it in the required volume of sterile deionized water.

Ensure complete dissolution by vortexing.

Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

Aliquots of the stock solution can be stored at -80°C until use.
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Inoculum Preparation
From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds

to approximately 1-2 x 10⁸ CFU/mL. This can be performed visually or with a

spectrophotometer.

Dilute this standardized suspension in CAMHB to achieve the final target inoculum density of

5 x 10⁵ CFU/mL in the microtiter plate wells. A common dilution is 1:150.[1]

Broth Microdilution Assay Procedure
Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

Add 50 µL of the cefepime stock solution to the first well of each row to be tested, creating a

1:2 dilution.

Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so

on, down the plate.

Discard 50 µL from the last well containing cefepime to maintain a consistent volume. This

will result in 50 µL of varying cefepime concentrations in each well.

Include a growth control well (containing only broth and inoculum) and a sterility control well

(containing only broth).

Inoculate each well (except the sterility control) with 50 µL of the prepared bacterial

inoculum, resulting in a final volume of 100 µL in each well.

Seal the plates or place them in a container to prevent evaporation.

Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.[1]

Reading and Interpreting Results
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Following incubation, visually inspect the plates for bacterial growth (turbidity). A viewing

device can aid in reading the results.

The MIC is the lowest concentration of cefepime that completely inhibits visible growth of the

organism.

The growth control well should exhibit distinct turbidity, and the sterility control well should

remain clear.

The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the

clinical breakpoints established by CLSI or EUCAST.
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Caption: Cefepime broth microdilution workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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